Cas no 1000576-75-9 (Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo1,2-apyrazine-2-carboxylate)

• Product Name: Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo1,2-apyrazine-2-carboxylate
• CAS No: 1000576-75-9
• MF: C₁₄H₂₀BrN₃O₄
• MW: 374.230302810669
• MDL: MFCD09878582
• CID: 97675
• PubChem ID: 37818906
• Update Time: 2025-05-22

Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo1,2-apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-tert-Butyl 2-ethyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylate
• 7-O-tert-butyl 2-O-ethyl 3-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-2,7-dicarboxylate
• Imidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylicacid, 3-bromo-5,6-dihydro-, 7-(1,1-dimethylethyl) 2...
• Imidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylicacid, 3-bromo-5,6-dihydro-, 7-(1,1-dimethylethyl) 2-ethyl ester
• SC2331
• 2-a]pyrazine-2
• 7(8H)-dicarboxylate
• 7-tert-butyl 2-ethyl 3-broMo-5
• 3-Bromo-5,6-dihydroimidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylic acid 7-tert-butyl 2-ethyl ester
• NYSOBEDMCSUCQS-UHFFFAOYSA-N
• Ethyl 3-bromo-7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate
• 7-TERT-BUTYL2-ETHYL3-BROMO-5,6-DIHYDROIMIDAZO[1,2-A]PYRAZINE-2,7(8H)-DICARBOXYLATE
• FT-0645687
• SCHEMBL5935857
• DTXSID20653335
• CS-0120132
• Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate
• 7-(tert-Butyl) 2-ethyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylate
• 1000576-75-9
• MFCD09878582
• Imidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylic acid, 3-bromo-5,6-dihydro-, 7-(1,1-dimethylethyl) 2-ethyl ester
• AM20070704
• AKOS015843493
• 6-dihydroiMidazo[1
• 7-tert-butyl 2-ethyl 3-bromo-5H,6H,8H-imidazo[1,2-a]pyrazine-2,7-dicarboxylate
• DB-058263
• Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo1,2-apyrazine-2-carboxylate

• MDL： MFCD09878582
• Inchi： 1S/C14H20BrN3O4/c1-5-21-12(19)10-11(15)18-7-6-17(8-9(18)16-10)13(20)22-14(2,3)4/h5-8H2,1-4H3
• InChI Key： NYSOBEDMCSUCQS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C2CN(C(=O)OC(C)(C)C)CCN21

Computed Properties

• Exact Mass: 373.06400
• Monoisotopic Mass: 373.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7A^2
• XLogP3: 2

Experimental Properties

• Color/Form: Solid
• Density: 1.50
• Boiling Point: 495.122 °C at 760 mmHg
• Flash Point: 253.241 °C
• PSA: 73.66000
• LogP: 2.51090

Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo1,2-apyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo1,2-apyrazine-2-carboxylate

Research Brief on Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate (CAS: 1000576-75-9)

Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate (CAS: 1000576-75-9) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of small molecule inhibitors targeting various disease pathways. Recent studies have highlighted its utility in medicinal chemistry, especially in the design of kinase inhibitors and other therapeutic agents. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound has garnered significant attention due to its structural features, which make it a versatile building block for the construction of complex heterocyclic systems. The tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic transformations, while the bromo substituent offers a reactive site for further functionalization. Recent publications have demonstrated its use in the synthesis of imidazo[1,2-a]pyrazine derivatives, which are known for their pharmacological properties, including anti-cancer, anti-inflammatory, and anti-infective activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate in the development of novel PI3K inhibitors. The study reported a high-yielding synthetic route for this intermediate and its subsequent conversion into potent PI3Kδ inhibitors, which are being investigated for the treatment of hematologic malignancies and autoimmune diseases. The compound's reactivity and compatibility with various coupling reactions were emphasized as key advantages in the study.

Another recent investigation, featured in Organic & Biomolecular Chemistry, focused on the compound's utility in palladium-catalyzed cross-coupling reactions. The researchers successfully employed it in Suzuki-Miyaura and Buchwald-Hartwig reactions to generate diverse imidazo[1,2-a]pyrazine derivatives with potential applications in drug discovery. The study also provided insights into the compound's stability under different reaction conditions, which is critical for its scalable synthesis.

Beyond its synthetic applications, Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate has been implicated in the development of targeted therapies. A 2024 preprint on bioRxiv described its incorporation into a series of JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative neoplasms. The compound's ability to serve as a scaffold for introducing pharmacophoric groups was highlighted as a significant factor in the optimization of these inhibitors.

In conclusion, Ethyl 7-(tert-Butoxycarbonyl)-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate (CAS: 1000576-75-9) continues to be a valuable tool in medicinal chemistry, enabling the synthesis of diverse bioactive molecules. Its applications span from kinase inhibitors to anti-inflammatory agents, underscoring its importance in drug discovery. Future research is expected to further explore its potential in addressing unmet medical needs, particularly in oncology and immunology.